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Compound of Interest

Compound Name: DKFZ-748

Cat. No.: B15139033 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DKFZ-748 is a potent and selective inhibitor of Histone Deacetylase 10 (HDAC10), an enzyme

involved in the deacetylation of polyamines.[1] As a valuable chemical probe, its accurate

preparation and storage are crucial for reproducible experimental results in cellular and

biochemical assays.[1] This document provides a detailed protocol for the preparation of

DKFZ-748 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical Properties
A summary of the key properties of DKFZ-748 is presented below. This data is essential for

accurate stock solution preparation.

Property Value Source(s)

Molecular Formula C₁₈H₂₃N₃O₃ [1][2]

Molecular Weight 329.4 g/mol [1][2]

Appearance Solid Powder [1]

Solubility in DMSO ≥ 10 mM [1]

Higher Reported Solubility 100 mg/mL (approx. 303 mM) [2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15139033?utm_src=pdf-interest
https://www.benchchem.com/product/b15139033?utm_src=pdf-body
https://www.probechem.com/products_DKFZ-748.html
https://www.probechem.com/products_DKFZ-748.html
https://www.benchchem.com/product/b15139033?utm_src=pdf-body
https://www.benchchem.com/product/b15139033?utm_src=pdf-body
https://www.probechem.com/products_DKFZ-748.html
https://www.medchemexpress.com/dkfz-748.html
https://www.probechem.com/products_DKFZ-748.html
https://www.medchemexpress.com/dkfz-748.html
https://www.probechem.com/products_DKFZ-748.html
https://www.probechem.com/products_DKFZ-748.html
https://www.medchemexpress.com/dkfz-748.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: While a solubility of 100 mg/mL in DMSO has been reported, achieving this may require

ultrasonication. It is recommended to use newly opened, anhydrous DMSO, as absorbed

moisture can significantly impact solubility.[2][3]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of DKFZ-748 in DMSO. The

formula and table below can be adapted for different desired concentrations and volumes.

3.1. Materials

DKFZ-748 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator bath

3.2. Calculation for Stock Solution

To calculate the mass of DKFZ-748 required, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

3.3. Preparation Table

The following table provides pre-calculated masses for preparing common stock concentrations

of DKFZ-748.
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Desired Stock
Concentration (mM)

Final Volume (mL)
Mass of DKFZ-748 to
Weigh (mg)

1 1 0.329

5 1 1.647

10 1 3.294

10 5 16.470

20 1 6.588

3.4. Step-by-Step Procedure

Preparation: Before opening, gently tap the vial of DKFZ-748 to ensure all the powder is at

the bottom.[3]

Weighing: Carefully weigh the required amount of DKFZ-748 powder (e.g., 3.294 mg for 1

mL of a 10 mM solution) and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of high-purity DMSO to the tube containing the

DKFZ-748 powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear solution should be obtained.

Assisted Dissolution (if necessary): If the compound does not dissolve completely, sonicate

the solution in a water bath for 5-10 minutes.[3] Gentle warming up to 37°C may also aid

dissolution, but do not overheat.[3]

Verification: Visually inspect the solution against a light source to ensure no visible

particulates remain.

3.5. Storage and Handling

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into single-use volumes in tightly sealed vials.[4]
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Short-Term Storage: For use within a month, store the DMSO stock solution at -20°C.[2][4]

Long-Term Storage: For storage up to 6 months, store the aliquots at -80°C.[2][4]

Usage: When preparing working solutions for cell culture, ensure the final concentration of

DMSO is kept low (typically <0.1% to 0.5%) to avoid cytotoxicity. Always include a vehicle

control (DMSO alone at the same final concentration) in your experiments.

Visualized Workflow and Signaling Pathways
4.1. Experimental Workflow Diagram

The following diagram illustrates the key steps for preparing the DKFZ-748 stock solution.
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Caption: Workflow for preparing DKFZ-748 stock solution in DMSO.
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4.2. Simplified Signaling Pathway Context

DKFZ-748 is a selective inhibitor of HDAC10, which is known to deacetylate polyamines like

N8-acetylspermidine. Inhibition of HDAC10 leads to the accumulation of acetylated

polyamines, which can impact cell growth and homeostasis.
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Caption: Simplified pathway showing DKFZ-748 inhibition of HDAC10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.benchchem.com/product/b15139033#how-to-prepare-dkfz-748-stock-solution-with-dmso
https://www.benchchem.com/product/b15139033#how-to-prepare-dkfz-748-stock-solution-with-dmso
https://www.benchchem.com/product/b15139033#how-to-prepare-dkfz-748-stock-solution-with-dmso
https://www.benchchem.com/product/b15139033#how-to-prepare-dkfz-748-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

